Cas no 72931-54-5 (3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide)

• Product Name: 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide
• CAS No: 72931-54-5
• MF: C₂₇H₃₄BrO₂P
• MW: 501.435428142548
• MDL: MFCD00216916
• CID: 551313
• PubChem ID: 2724935
• Update Time: 2025-06-08

3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,[3,3-bis(1-methylethoxy)propyl]triphenyl-, bromide (1:1)
• 3,3-di(propan-2-yloxy)propyl-triphenylphosphanium,bromide
• (3,3-diisopropoxypropyl)triphenylphosphanium bromide
• [3,3-Bis(1-methylethoxy)propyl]triphenylphosphonium bromide
• 3,3-di(propan-2-yloxy)propyl-triphenyl-phosphanium bromide
• 3,3-di(propan-2-yloxy)propyl-triphenylphosphonium bromide
• A837673
• AC1MC601
• CTK9A2775
• OR10635
• DTXSID90369294
• 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide
• MFCD00216916
• {3,3-Bis[(propan-2-yl)oxy]propyl}(triphenyl)phosphanium bromide
• (3,3-Diisopropoxypropyl)triphenylphosphonium bromide
• (3,3-Diisopropoxypropyl)triphenylphosphoniumbromide
• SCHEMBL8014676
• AKOS017345128
• FT-0641434
• 3,3-di(propan-2-yloxy)propyl-triphenylphosphanium;bromide
• 72931-54-5

• MDL： MFCD00216916
• Inchi： 1S/C27H34O2P.BrH/c1-22(2)28-27(29-23(3)4)20-21-30(24-14-8-5-9-15-24,25-16-10-6-11-17-25)26-18-12-7-13-19-26;/h5-19,22-23,27H,20-21H2,1-4H3;1H/q+1;/p-1
• InChI Key： AAVVGPXJZLGGPO-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCC(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 500.14800
• Monoisotopic Mass: 500.14798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 32.05000
• LogP: 2.55070

3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide Security Information

• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide

3,3-Diisopropoxypropyl(triphenyl)phosphonium Bromide (CAS No. 72931-54-5): An Overview and Applications in Chemical and Pharmaceutical Research

3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide (CAS No. 72931-54-5) is a versatile compound with significant applications in chemical and pharmaceutical research. This compound, often referred to as DIPP-Phosphonium Bromide, is a quaternary phosphonium salt that has gained attention for its unique properties and potential uses in various scientific fields. In this article, we will delve into the chemical structure, synthesis methods, and recent research advancements involving 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide.

The chemical structure of 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide consists of a central phosphorus atom bonded to three phenyl groups and a propyl chain with two isopropoxy groups. The bromide ion serves as the counterion, making it a quaternary phosphonium salt. This structure confers the compound with several advantageous properties, including high solubility in polar solvents and excellent stability under various reaction conditions.

The synthesis of 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide typically involves the reaction of triphenylphosphine with 1,3-diisopropoxypropan-2-one in the presence of a brominating agent such as hydrobromic acid. This method yields high purity DIPP-Phosphonium Bromide with minimal side products. Recent advancements in synthetic chemistry have also explored alternative routes to improve yield and reduce environmental impact.

In the realm of chemical research, 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide has been utilized as a catalyst and reagent in various organic transformations. One notable application is its use in the synthesis of complex organic molecules through phosphine-catalyzed reactions. These reactions often involve the formation of carbon-carbon bonds and can be applied to the synthesis of natural products and pharmaceutical intermediates.

Recent studies have highlighted the role of DIPP-Phosphonium Bromide in asymmetric synthesis. Asymmetric catalysis is a crucial area in organic chemistry that aims to produce enantiomerically pure compounds efficiently. 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide has shown promise as a chiral catalyst due to its ability to induce stereocontrol in reactions involving prochiral substrates. This property makes it an attractive candidate for the development of new chiral catalysts and ligands.

In pharmaceutical research, 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide has found applications in drug delivery systems and prodrug design. The unique properties of this compound allow it to be incorporated into drug carriers that can enhance the bioavailability and targeted delivery of therapeutic agents. For instance, it has been used to modify liposomes and nanoparticles to improve their stability and efficacy in drug delivery.

Moreover, DIPP-Phosphonium Bromide has been investigated for its potential as a prodrug activator. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The ability of 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide to facilitate these conversions makes it a valuable tool in the design of more effective prodrugs for various diseases.

Recent advancements in computational chemistry have also contributed to our understanding of DIPP-Phosphonium Bromide's behavior in different environments. Molecular dynamics simulations have provided insights into its interactions with biological membranes and other molecular systems. These studies have helped optimize its use in drug delivery systems and other applications by predicting its behavior under various conditions.

In conclusion, 3,3-Diisopropoxypropyl(triphenyl)phosphonium bromide (CAS No. 72931-54-5) is a multifaceted compound with significant potential in chemical and pharmaceutical research. Its unique chemical structure and properties make it an invaluable tool for synthetic chemists, catalysis experts, and pharmaceutical scientists. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in the scientific community.